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Compound of Interest

Compound Name: U92016A

Cat. No.: B1683716

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of U-
92016A, a selective 5-HT1A receptor agonist. The information is intended to ensure accurate
and reproducible experimental results through proper solution preparation and storage.

Compound Information

Parameter Value

Compound Name U-92016A
8R)-8-(Dipropylamino)-6,7,8,9-tetrahydro-3H-

IUPAC Name (8R) ( propy )_ ) Y
benz[elindole-2-carbonitrile
136924-88-4 (free base), 149654-41-1

CAS Number

(hydrochloride salt)

C19H2sNs (free base), CisH2sN3 « HCI
(hydrochloride salt)

Molecular Formula

295.43 g/mol (free base), 331.88 g/mol

Molecular Weight ]
(hydrochloride salt)

Solubility Data
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U-92016A hydrochloride exhibits solubility in various common laboratory solvents. It is
recommended to use high-purity, anhydrous solvents for optimal results.

Solvent Solubility (hydrochloride salt)
DMSO (Dimethyl Sulfoxide) ~20 mg/mL[1]

DMF (Dimethylformamide) ~5 mg/mL[1]

Ethanol ~1 mg/mL[1]

PBS (Phosphate-Buffered Saline, pH 7.2) ~0.1 mg/mL[1]

Note: The solubility in aqueous solutions is limited. For in vivo studies or cell-based assays
requiring aqueous media, it is advisable to first prepare a concentrated stock solution in an
organic solvent like DMSO and then dilute it with the aqueous buffer to the final desired
concentration.

Solution Preparation Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of U-92016A hydrochloride in
DMSO.

Materials:

U-92016A hydrochloride (solid)

Anhydrous DMSO

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Weighing the Compound: Accurately weigh the required amount of U-92016A hydrochloride.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.32 mg of the
hydrochloride salt (Molecular Weight: 331.88 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed compound.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary.

Storage: Store the stock solution at -20°C in a tightly sealed, light-protected container.

Preparation of Working Solutions

For experimental use, the concentrated stock solution should be diluted to the final working

concentration using the appropriate buffer or cell culture medium.

Procedure:

Thawing the Stock Solution: Allow the 10 mM stock solution to thaw completely at room
temperature.

Dilution: Perform serial dilutions of the stock solution with the desired experimental buffer or
medium to achieve the final working concentration.

Mixing: Gently mix the working solution by pipetting or inverting the tube to ensure
homogeneity.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment to
minimize potential degradation.

Stability and Storage

Proper storage is crucial to maintain the integrity and activity of U-92016A.
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Storage ]
Form Shelf Life Notes
Temperature
) Store in a dry, dark
Solid -20°C[1] > 4 years[1]

place.

Minimize freeze-thaw

cycles. Aliquot into
) At least 6 months
DMSO Stock Solution -20°C smaller volumes for

(recommended) )
single-use to preserve

stability.

Note: The stability of U-92016A in aqueous working solutions is not well-characterized and is
likely to be limited. Therefore, it is strongly advised to prepare these solutions immediately

before use.

Experimental Workflows and Diagrams
Solution Preparation Workflow

The following diagram illustrates the general workflow for preparing U-92016A solutions.
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Caption: Workflow for preparing U-92016A stock and working solutions.

Factors Affecting U-92016A Stability

This diagram outlines key factors that can influence the stability of U-92016A.
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Caption: Key factors influencing the stability of U-92016A.

Safety Precautions

¢ Handle U-92016A in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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